Cas no 2165650-19-9 (Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate)

• Product Name: Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate
• CAS No: 2165650-19-9
• MF: C₉H₁₅FO₃
• MW: 190.212006807327
• MDL: MFCD31620813
• CID: 5058690
• PubChem ID: 134129794
• Update Time: 2026-02-28

Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate
• ethyl(1S,3S,4S)-4-fluoro-3-hydroxycyclohexane-1-carboxylate
• AKOS037644635
• 2165650-19-9
• AS-54133
• P17543
• MFCD31620813
• CS-0172757
• Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate

• MDL： MFCD31620813
• Inchi： 1S/C9H15FO3/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h6-8,11H,2-5H2,1H3/t6-,7-,8-/m0/s1
• InChI Key： RMNXUUXPCOSIOS-FXQIFTODSA-N
• SMILES： F[C@H]1CC[C@H](C(=O)OCC)C[C@@H]1O

Computed Properties

• Exact Mass: 190.10052250g/mol
• Monoisotopic Mass: 190.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5

Additional information on Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate

Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate (CAS No. 2165650-19-9): A Comprehensive Overview

Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate, identified by its CAS number 2165650-19-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclohexane backbone with specific stereochemistry and functional groups, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both a fluoro substituent and a hydroxyl group on the cyclohexane ring introduces unique electronic and steric properties that make this compound a valuable intermediate in the synthesis of more complex molecules.

The stereochemistry of Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate is crucial to its chemical behavior and reactivity. The (1s,3s,4s) configuration specifies the absolute configuration at three stereocenters, which influences how the molecule interacts with enzymes and other biological targets. This precise stereochemical control is essential in pharmaceutical research, where the wrong configuration can lead to significantly different biological activities. The compound's structure makes it a promising candidate for further derivatization, allowing chemists to explore its potential in creating novel therapeutic agents.

In recent years, there has been growing interest in the use of fluoro-substituted compounds in drug design. The fluorine atom's ability to influence metabolic stability, lipophilicity, and binding affinity has made it a popular choice for medicinal chemists. Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate exemplifies this trend, as its fluoro group can enhance the compound's interaction with biological targets while also improving its pharmacokinetic properties. This has led to several studies exploring its role in developing new drugs targeting various diseases.

The hydroxyl group in Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate also plays a critical role in its chemical behavior. Hydroxyl groups are known to participate in hydrogen bonding, which can be crucial for binding to biological targets. Additionally, they can undergo various chemical reactions, such as esterification or oxidation, making them versatile functional groups for synthetic chemists. The combination of a fluoro group and a hydroxyl group on a cyclohexane ring creates a molecule with multiple reactive sites, allowing for diverse modifications and applications.

Recent research has highlighted the importance of chiral compounds in drug development. Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate is an example of a chiral molecule with multiple stereocenters. Chiral drugs often exhibit different biological activities depending on their stereochemistry, making the selection of the correct configuration critical for therapeutic efficacy. Studies have shown that the (1s,3s,4s) configuration of this compound may confer specific advantages in terms of bioavailability and target interaction. This has spurred further investigation into its potential as a building block for more complex drug candidates.

The synthesis of Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate is another area of active research. The synthesis of complex chiral molecules often requires multi-step processes involving careful control of reaction conditions and stereochemistry. Advances in synthetic methodologies have made it possible to produce such compounds with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been particularly useful in constructing the stereocenter-rich framework of this compound. These synthetic strategies not only improve yield but also enhance scalability for industrial applications.

The pharmaceutical industry continues to explore new ways to leverage natural products as inspiration for drug discovery. While Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate is not derived directly from a natural product, its structural features are reminiscent of molecules found in nature. The cyclohexane ring is a common motif in many biologically active compounds due to its ability to mimic the conformational flexibility of biological systems. By incorporating functional groups like fluoro and hydroxyl substituents into this framework, chemists can create molecules with tailored properties for therapeutic use.

In conclusion, Ethyl (1s,3s,4s)-4-fluoro-3-hydroxycyclohexane-1-carboxylate is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—specifically the combination of stereochemistry at multiple centers and functional groups like fluoro and hydroxyl—make it a valuable intermediate for drug development. Recent advances in synthetic chemistry and medicinal chemistry continue to expand our understanding of how this compound can be utilized to create novel therapeutic agents targeting various diseases.